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Compound of Interest

3-[(3-Chlorobenzyl)oxy]piperidine
Compound Name:

hydrochloride
CAS No.: 1185301-25-0
Cat. No.: B1463646

Get Quote

Part 1: Executive Summary & Structural Anatomy

The Molecule at a Glance

3-((3-Chlorobenzyl)oxy)piperidine hydrochloride (CAS: 1185301-25-0) is a high-value medicinal
chemistry building block. It represents a "privileged scaffold"—a molecular framework capable
of providing ligands for diverse biological targets.[1] This specific architecture combines a semi-
rigid polar core (piperidine) with a lipophilic aromatic tail (3-chlorophenyl) via a flexible ether
linker.

Its primary utility lies in Fragment-Based Drug Discovery (FBDD) and Hit-to-Lead optimization
for Central Nervous System (CNS) targets, particularly G-Protein Coupled Receptors (GPCRS)
such as Dopamine (D4), Serotonin (5-HT), and Histamine (H3) receptors.

Structural Dissection & Pharmacophore Mapping

The molecule functions as a bi-functional pharmacophore. To understand its binding potential,
we must dissect its three distinct zones:
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Function in Ligand
Zone Component o
Binding

Cationic Head: At physiological
pH (7.4), the secondary amine
(pKa ~9-10) is protonated. It
Zone A Piperidine Ring (Secondary forms a critical ionic salt bridge
Amine) with conserved Aspartate
residues (e.g., Asp3.32) in
aminergic GPCR binding

pockets.

Hydrogen Bond Acceptor: The
ether oxygen acts as a weak
H-bond acceptor. Crucially, the
) methylene spacer provides
Zone B Ether Linker (-O-CH2-) ) )
rotational freedom, allowing
the aromatic tail to adopt the
correct vector for hydrophobic

pockets.

Lipophilic Anchor: The

aromatic ring engages in

Zone C 3-Chlorophenyl Tai stacking (T-shaped or parallel).
The chlorine atom at the meta-
position fills specific
hydrophobic sub-pockets and
increases metabolic stability by

blocking oxidation at that site.

Part 2: Synthetic Methodologies

To ensure high purity and yield, the synthesis of this scaffold typically requires protection-group
chemistry to prevent N-alkylation side reactions. Below is the industry-standard protocol.

Primary Route: Williamson Ether Synthesis
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This route is preferred for its scalability and the availability of chiral starting materials (allowing
for the synthesis of (R) or (S) enantiomers).

Reagents:

o Starting Material A:N-Boc-3-hydroxypiperidine (commercially available as racemate or pure
enantiomer).

o Starting Material B: 3-Chlorobenzyl bromide.

e Base: Sodium Hydride (NaH, 60% dispersion in oil).
e Solvent: DMF (Anhydrous) or THF.

» Deprotection: 4M HCI in Dioxane.

Protocol:

» Activation: Dissolve N-Boc-3-hydroxypiperidine (1.0 eq) in anhydrous DMF at 0°C. Slowly
add NaH (1.2 eq) to generate the alkoxide. Evolution of H2 gas will be observed. Stir for 30
mins.

o Alkylation: Add 3-chlorobenzyl bromide (1.1 eq) dropwise. Allow the reaction to warm to
Room Temperature (RT) and stir for 4-12 hours.

e Quench & Workup: Quench with water. Extract with EtOAc. Wash organic layer with brine to
remove DMF. Dry over MgSO4 and concentrate.

 Purification: Flash column chromatography (Hexane/EtOAC) to isolate the N-Boc
intermediate.

o Deprotection: Dissolve intermediate in 4M HCI/Dioxane. Stir at RT for 2 hours. Precipitate
forms.

 [solation: Filter the solid, wash with diethyl ether, and dry under vacuum to yield 3-((3-
Chlorobenzyl)oxy)piperidine HCI.

Visualization of Synthetic Logic
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The following diagram illustrates the retrosynthetic logic and forward workflow, highlighting the
critical branching point for chirality.
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N-Boc-3-Hydroxypiperidine Deprotonation ,
nic)

(Chiral or Racemic)

Activation; Alky
NaH / DMF / 0°C +3-Cl-Benzyl Bromide

Click to download full resolution via product page

Figure 1: Step-wise synthetic workflow for the production of the target hydrochloride salt.

Part 3: Physicochemical & Analytical Profiling

Understanding the physical properties is essential for formulation and assay development.

Key Properties Table

Property Value | Description Relevance

Molecular Formula C12H16CINO[2][3][4] - HCI Stoichiometry

Molecular Weight 262.18 g/mol Fragm.ent—like (Rule of 3
compliant)

Exact Mass (Free Base) 225.09 g/mol MS Identification

Predicted pKa ~9.2 (Piperidine Nitrogen) lonized at physiological pH

cLogP ~2.8 Good membrane permeability

H-Bond Donors 2 (NHz, HCI salt) Interaction with solvent/target

H-Bond Acceptors 2 (N, O) Interaction with target

Diagnostic Analytical Signhatures (Expected)

To validate the synthesis, look for these specific signals in Proton NMR (*H NMR) using DMSO-
d6 or CDsOD.
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e Benzylic Protons (-O-CHz-Ar): A distinct singlet (or AB quartet if chiral center induces
anisotropy) appearing between 4.50 — 4.60 ppm.

e Aromatic Ring: A pattern of 4 protons in the 7.20 — 7.50 ppm range. The 3-chloro substitution
pattern typically shows a singlet-like peak for the proton between CI and the alkyl group.

» Chiral Center (H-3): A multiplet shifted downfield due to the oxygen attachment, typically
around 3.60 — 3.80 ppm.

e Amine Protons (Salt): In DMSO-d6, the ammonium protons (NHz*) will appear as a broad
singlet around 9.0 — 9.5 ppm (exchangeable with D20).

Part 4: Medicinal Chemistry Applications[1][5][6]
Target Landscape: The Aminergic GPCRs

This scaffold is a classic "linker-tail" motif used to probe the orthosteric or allosteric binding
sites of aminergic GPCRs.

» Dopamine D4 Antagonists: The 3-benzyloxypiperidine core mimics the structure of known D4
ligands. The 3-chloro group enhances selectivity over D2 receptors.

e Serotonin Modulators (5-HT): Similar scaffolds are found in SSRIs (e.g., Paroxetine, though
structurally distinct, shares the piperidine-phenyl ether logic).

» Sigma Receptors: The combination of a basic amine and a lipophilic domain is a hallmark of
Sigma-1 receptor ligands, involved in neuroprotection.

SAR Logic: Why 3-Chloro?
In Structure-Activity Relationship (SAR) studies, the halogen scan is critical.

» Electronic Effect: Chlorine is electron-withdrawing (inductive), lowering the electron density
of the aromatic ring, which can strengthen

-stacking interactions with electron-rich aromatic residues (e.g., Phenylalanine, Tryptophan)
in the receptor.
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» Metabolic Blockade: The meta position is often a site of metabolic hydroxylation (CYP450).
Chlorination blocks this, extending the half-life (

) of the molecule.

Biological Interaction Pathway

The following diagram maps the logical flow of how this scaffold interacts within a biological
system, from solvation to receptor binding.
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Figure 2: Pharmacokinetic and pharmacodynamic pathway of the scaffold.

Part 5: Handling & Safety (SDS Summary)

e Signal Word: Warning.
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e Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).
e Storage: Hygroscopic. Store under inert gas (Nitrogen/Argon) at 2—8°C. Desiccate.
e Solubility: Soluble in Water, DMSO, Methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: 3-((3-
Chlorobenzyl)oxy)piperidine HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1463646/docs#technical-monograph-3-3-
chlorobenzyl-oxy-piperidine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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